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Compound of Interest

Compound Name: 5-Methoxy-2,2-dimethylindanone

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. 5-Methoxy-2,2-dimethylindanone is a research
chemical. All handling and experiments should be conducted by qualified professionals in
appropriate laboratory settings, adhering to all applicable safety guidelines and regulations.

Abstract

5-Methoxy-2,2-dimethylindanone is a substituted indanone derivative. While specific
research on this compound is not widely available in public literature, the indanone scaffold is a
well-recognized pharmacophore present in numerous biologically active molecules and natural
products. This technical guide provides a comprehensive overview of the synthesis, potential
biological significance, and physicochemical properties of 5-methoxy-2,2-dimethylindanone,
based on established chemical principles and data from closely related analogues. Detailed
hypothetical experimental protocols for its synthesis and characterization are presented to
facilitate further research into this compound class.

Introduction

The indanone core is a privileged structure in medicinal chemistry, forming the backbone of
various compounds with diverse therapeutic applications.[1] Notable examples include
Donepezil, an acetylcholinesterase inhibitor for the treatment of Alzheimer's disease.[1]
Indanone derivatives have demonstrated a wide spectrum of biological activities, including
antiviral, anti-inflammatory, analgesic, antimalarial, antibacterial, and anticancer properties.[2]
The introduction of a methoxy group at the 5-position and gem-dimethyl substitution at the 2-
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position of the indanone ring can significantly influence the molecule's steric and electronic
properties, potentially leading to novel pharmacological profiles. This guide aims to provide a
foundational resource for the investigation of 5-methoxy-2,2-dimethylindanone.

Physicochemical Properties

Direct experimental data for 5-methoxy-2,2-dimethylindanone is not readily available. The
following table summarizes the known physicochemical properties of the closely related
precursor, 5-methoxy-1-indanone, for reference.

Property Value Source
Molecular Formula C10H1002 PubChem CID 78787[3]
Molecular Weight 162.19 g/mol PubChem CID 78787[3]

Light green-brownish ]
Appearance ) ChemicalBook[4]
crystalline powder

Melting Point 107-109 °C ChemicalBook[4]

Boiling Point 150 °C at 2 mmHg ChemicalBook[4]
5-methoxy-2,3-dihydro-1H-

IUPAC Name ) PubChem CID 78787[3]
inden-1-one

CAS Number 5111-70-6 PubChem CID 78787[3]

Synthesis of 5-Methoxy-2,2-dimethylindanone

A plausible synthetic route to 5-methoxy-2,2-dimethylindanone involves a two-step process
starting from the commercially available 5-methoxy-1-indanone. The first step is the a-
methylation of the ketone, which is then repeated to introduce the second methyl group.

Proposed Synthetic Pathway
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Caption: Proposed two-step synthesis of 5-methoxy-2,2-dimethylindanone.

Experimental Protocol: Synthesis of 5-Methoxy-2,2-
dimethylindanone

Materials:

e 5-Methoxy-1-indanone

e Sodium hydride (60% dispersion in mineral oil)
o Methyl iodide

¢ Anhydrous tetrahydrofuran (THF)

e Saturated aqueous ammonium chloride (NH4Cl)
 Diethyl ether

e Anhydrous magnesium sulfate (MgSQa)

e Hydrochloric acid (1 M)

o Saturated aqueous sodium bicarbonate (NaHCOs)
e Brine

Procedure:
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Step 1: Synthesis of 5-Methoxy-2-methyl-1-indanone

To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet, add sodium hydride (1.1 equivalents, washed with
anhydrous hexanes to remove mineral oil) and suspend it in anhydrous THF.

Cool the suspension to 0 °C in an ice bath.

Dissolve 5-methoxy-1-indanone (1.0 equivalent) in anhydrous THF and add it dropwise to
the sodium hydride suspension via the dropping funnel over 30 minutes.

Allow the reaction mixture to stir at 0 °C for 1 hour after the addition is complete.
Add methyl iodide (1.1 equivalents) dropwise to the reaction mixture at 0 °C.
Allow the reaction to warm to room temperature and stir for 12-16 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, carefully quench the reaction by the slow addition of saturated agqueous
NH4Cl at 0 °C.

Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic layers, wash with water and brine, dry over anhydrous MgSOa, filter,
and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield 5-methoxy-2-
methyl-1-indanone.

Step 2: Synthesis of 5-Methoxy-2,2-dimethylindanone

o Repeat the procedure from Step 1, using 5-methoxy-2-methyl-1-indanone as the starting
material.

o To a flame-dried, three-necked round-bottom flask, add sodium hydride (1.1 equivalents)
suspended in anhydrous THF and cool to 0 °C.
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e Add a solution of 5-methoxy-2-methyl-1-indanone (1.0 equivalent) in anhydrous THF
dropwise.

e Stir at 0 °C for 1 hour, then add methyl iodide (1.1 equivalents) dropwise.
» Allow the reaction to warm to room temperature and stir for 12-16 hours.

o Work-up the reaction as described in Step 1 (quenching, extraction, drying, and
concentration).

 Purify the crude product by column chromatography to afford 5-methoxy-2,2-
dimethylindanone.

Potential Biological Activities of Indanone
Derivatives

While no biological data is currently available for 5-methoxy-2,2-dimethylindanone, the
broader class of indanone derivatives has been extensively studied and shown to possess a
wide range of biological activities. A summary of these activities is presented in the table below.
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Biological Activity

Description

Key Findings References

Indanone derivatives

have been shown to

Some derivatives act
as microtubule-

binding agents,

Anticancer inhibit the growth of ) ) o [1]
) inducing apoptosis in
various cancer cell _ _
) multidrug-resistant
lines.
cancer cells.
The indanone scaffold  Novel derivatives of
has been incorporated  5,6-dimethoxy-1-
Antimicrobial into molecules with indanone have shown  [1]
activity against potential as
bacteria and fungi. antimicrobial agents.
o Derivatives of 5,6-
Certain indanone ) )
o dimethoxyindan-1-one
o derivatives have been ] -
Antiviral ) N o have been identified [1]
identified as inhibitors ) o
] o as potential antiviral
of viral replication.
agents.
The indanone )
) Donepezil, an
structure is central to ) o
_ indanone derivative, is
) drugs used in the
Neuroprotective a key drug for [1]

treatment of

managing Alzheimer's

neurodegenerative )
] disease.

diseases.

Substituted indanones  2,2-Dimethyl-1-

have been indanone has been
Anti-inflammatory investigated for their noted for its anti- [5]

anti-inflammatory inflammatory

properties. properties.

Experimental Workflow for Characterization

The following diagram outlines a general workflow for the characterization of a newly

synthesized compound like 5-methoxy-2,2-dimethylindanone.
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Caption: General workflow for the characterization of a novel research chemical.

Conclusion

5-Methoxy-2,2-dimethylindanone represents an under-explored molecule within the
pharmacologically significant indanone class. This guide provides a theoretical framework for
its synthesis and characterization, drawing upon established methodologies for related
compounds. The diverse biological activities associated with the indanone scaffold suggest that
5-methoxy-2,2-dimethylindanone could be a valuable candidate for further investigation in
various drug discovery programs. The experimental protocols and workflows detailed herein
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are intended to serve as a starting point for researchers interested in exploring the potential of
this and other substituted indanone derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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